Cas no 1208077-67-1 (Ethyl 3-Amino-2,4-dibromo-6-chlorobenzoic acid)

Ethyl 3-Amino-2,4-dibromo-6-chlorobenzoic acid structure
1208077-67-1 structure
Product Name:Ethyl 3-Amino-2,4-dibromo-6-chlorobenzoic acid
CAS No:1208077-67-1
MF:C9H8Br2ClNO2
MW:357.426320075989
CID:4577612
Update Time:2022-09-23

Ethyl 3-Amino-2,4-dibromo-6-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-Amino-2,4-dibromo-6-chlorobenzoic acid
    • Benzoic acid, 3-amino-2,4-dibromo-6-chloro-, ethyl ester
    • Inchi: 1S/C9H8Br2ClNO2/c1-2-15-9(14)6-5(12)3-4(10)8(13)7(6)11/h3H,2,13H2,1H3
    • InChI Key: BRDWREXLPGOART-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=C(Cl)C=C(Br)C(N)=C1Br

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
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